Cas no 890638-61-6 (ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate)

• Product Name: ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• CAS No: 890638-61-6
• MF: C₂₁H₂₀FN₃O₃
• MW: 381.400208473206
• CID: 6155947
• PubChem ID: 16450742
• Update Time: 2025-10-29

ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• ethyl {2-[1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}acetate
• CCG-148441
• AKOS016261730
• ethyl 2-{2-[1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl]-1H-1,3-benzodiazol-1-yl}acetate
• ethyl 2-(2-(1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl)-1H-benzo[d]imidazol-1-yl)acetate
• ethyl 2-[2-[1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate
• 890638-61-6
• F3243-0033
• AKOS001520093
• VU0606964-1

• Inchi： 1S/C21H20FN3O3/c1-2-28-20(27)13-25-18-10-6-4-8-16(18)23-21(25)14-11-19(26)24(12-14)17-9-5-3-7-15(17)22/h3-10,14H,2,11-13H2,1H3
• InChI Key： GJWOEMVKTCWQBM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(CC(C2=NC3C=CC=CC=3N2CC(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 381.14886967g/mol
• Monoisotopic Mass: 381.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

Introduction to Ethyl 2-{2-1-(2-Fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate (CAS No. 890638-61-6)

Ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate (CAS No. 890638-61-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorophenyl group, a pyrrolidinone ring, and a benzodiazepine scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodiazepine core is a well-known pharmacophore that has been extensively studied for its anxiolytic, sedative, and muscle relaxant properties. The integration of this core with other functional groups, such as the fluorophenyl and pyrrolidinone, can significantly enhance the compound's pharmacological profile. Recent research has shown that modifications to the benzodiazepine structure can lead to improved selectivity and reduced side effects, making it a promising candidate for drug development.

The presence of the fluorophenyl group in the structure of ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate is particularly noteworthy. Fluorine atoms are known to influence the physicochemical properties of molecules, such as their lipophilicity and metabolic stability. This can enhance the compound's ability to cross biological membranes and improve its bioavailability. Additionally, fluorine substitution can modulate the binding affinity of the molecule to its target receptors, potentially leading to more potent and selective pharmacological effects.

The pyrrolidinone ring is another key structural element in this compound. Pyrrolidinones are versatile scaffolds that have been explored in various therapeutic areas, including central nervous system (CNS) disorders and cancer. The presence of this ring can confer additional stability to the molecule and influence its conformational flexibility, which is crucial for receptor binding and activation. Recent studies have demonstrated that pyrrolidinone-containing compounds can exhibit potent inhibitory activity against specific enzymes and receptors, making them valuable leads for drug discovery.

In terms of its potential therapeutic applications, ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate has shown promise in several areas. One notable application is in the treatment of anxiety disorders. Benzodiazepines are widely used for their anxiolytic effects, but they often come with side effects such as sedation and dependency. The unique structure of this compound may offer a more balanced profile with reduced side effects. Preclinical studies have indicated that it exhibits anxiolytic activity without causing significant sedation or cognitive impairment.

Beyond anxiety disorders, this compound has also been investigated for its potential in treating other CNS disorders such as depression and neurodegenerative diseases. The combination of the benzodiazepine core with the fluorophenyl and pyrrolidinone groups may provide a novel mechanism of action that could address unmet medical needs in these areas. For example, preliminary studies have shown that it can modulate neurotransmitter systems involved in mood regulation and neuroprotection.

In addition to its CNS applications, ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate has also been explored for its potential anticancer properties. Research has indicated that it can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The ability to selectively target these pathways while minimizing toxicity to normal cells makes it an attractive candidate for further development as an anticancer agent.

The synthesis of ethyl 2-{2-1-(2-fluorophenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-y l}acetate involves several steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriate intermediates followed by cyclization reactions to form the benzodiazepine core. Recent advancements in synthetic chemistry have led to more efficient methods for preparing this compound, reducing both time and cost while improving overall yield.

To further validate its therapeutic potential, extensive preclinical studies have been conducted on ethyl 2-{2-1-(2-fluorophen yl)-5-o xopyrrolidin -3 -y l -1 H - 1 , 3 -benz odia z ol - 1 -y l }ac et ate . These studies have involved in vitro assays using cell lines as well as in vivo animal models to assess its pharmacokinetic properties, efficacy, and safety profile. Results from these studies have been promising, demonstrating favorable pharmacokinetics with good oral bioavailability and low toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 2-{2 - 1 -( 2 - fluor ophen yl ) - 5 - ox opyrro lid i n - 3 - yl - 1 H - 1 , 3 - ben z odia z ol - 1 - yl }ac et ate in human subjects . Early phase I trials have shown promising results , with no serious adverse events reported . These findings support further investigation into its potential as a novel therapeutic agent .

In conclusion , eth yl 2 - { 2 - 1 -( 2 - fluoro phen yl ) - 5 - ox o py rro lid i n - 3 - y l - 1 H - 1 , 3 - ben z odia z ol - 1 - yl }ac et ate ( CAS No . 890638 -61 -6 ) represents a promising compound with diverse therapeutic applications . Its unique structural features , including the benz odia z epine core , fluor ophen yl group , and py rro lid i n one ring , contribute to its potential as a lead molecule for drug development . Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits , making it an exciting area of focus in medicinal chemistry .